Cas no 149117-03-3 (D-Glutamic acid,4-fluoro-, (4R)-)

• Product name: D-Glutamic acid,4-fluoro-, (4R)-
• CAS No: 149117-03-3
• MF: C₅H₈NO₄F
• MW: 165.11972
• CID: 100308
• PubChem ID: 7005051

D-Glutamic acid,4-fluoro-, (4R)- Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,4-fluoro-, (4R)-
• D-Glutamic acid, 4-fluoro-, (4R)- (9CI)
• (2R,4R)-2-amino-4-fluoropentanedioic acid
• MFCD00153163
• l-threo-4-fluoroglutamic acid
• 149117-03-3
• SCHEMBL5704707
• D-threo-4-Fluoroglutamic acid

• Inchi： InChI=1S/C5H8FNO4/c6-2(4(8)9)1-3(7)5(10)11/h2-3H,1,7H2,(H,8,9)(H,10,11)/t2-,3-/m1/s1
• InChI Key： JPSHPWJJSVEEAX-PWNYCUMCSA-N
• SMILES： OC([C@@H](C[C@H](C(=O)O)F)N)=O

Computed Properties

• Exact Mass: 165.04374
• Monoisotopic Mass: 165.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: -3

Experimental Properties

• PSA: 100.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives